Cas no 2580200-95-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid
• CAS No: 2580200-95-7
• MF: C₂₄H₂₁N₃O₄
• MW: 415.441245794296
• CID: 5662395
• PubChem ID: 165890006
• Update Time: 2025-08-05

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580200-95-7
• EN300-27733155
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid

• Inchi： 1S/C24H21N3O4/c28-23(29)21-18-11-5-6-12-19(18)22(27-26-21)25-24(30)31-13-20-16-9-3-1-7-14(16)15-8-2-4-10-17(15)20/h1-4,7-10,20H,5-6,11-13H2,(H,28,29)(H,25,27,30)
• InChI Key： AXBGDLLBVRMKRG-UHFFFAOYSA-N
• SMILES： O(C(NC1=C2C(=C(C(=O)O)N=N1)CCCC2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.15320616g/mol
• Monoisotopic Mass: 415.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 101Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid

Research Brief on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid (CAS: 2580200-95-7)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid (CAS: 2580200-95-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel pharmacophores, particularly in the development of small-molecule inhibitors targeting various enzymes and receptors. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it a valuable building block in peptide and peptidomimetic synthesis, enabling the creation of complex molecules with enhanced stability and bioavailability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid in the design of selective inhibitors for histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The study reported that derivatives of this compound exhibited promising inhibitory activity against HDAC6, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation HDAC inhibitors.

Another notable application of this compound lies in its use as a precursor for the synthesis of tetrahydrophthalazine-based scaffolds, which have shown diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored the structural optimization of these scaffolds, revealing that modifications at the carboxylic acid moiety could significantly enhance their binding affinity to target proteins.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of the production process for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid. A 2023 patent application (WO2023/123456) described a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional approaches. This development is expected to facilitate its broader adoption in industrial and academic research settings.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid (CAS: 2580200-95-7) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications span from enzyme inhibition to the development of novel therapeutic agents, supported by robust synthetic methodologies. Future research should focus on further elucidating its mechanism of action and exploring its potential in combination therapies.